Cas no 50670-64-9 (5-Amino-2-methylbenzonitrile)

• Product Name: 5-Amino-2-methylbenzonitrile
• CAS No: 50670-64-9
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD00017608
• CID: 367335
• PubChem ID: 2735365
• Update Time: 2025-10-29

5-Amino-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methylbenzonitrile
• 5-AMINO-2-METHYLBENZENECARBONITRILE 5-AMINO-2-METHYLBENZONITRILE
• 2-METHYL-5-AMINOBENZONITRILE
• 5-Amino-2-methylbenzenecarbonitrile
• Benzonitrile,5-amino-2-methyl-
• 5-Amino-o-tolunitrile
• 4-Amino-2-cyanotoluene
• 3-Cyano-4-methylaniline
• 5-amino-2-methyl-benzonitrile
• Benzonitrile, 5-amino-2-methyl-
• aminomethylbenzenecarbonitrile
• 3-Amino-6-methylbenzonitrile
• KSC494S5R
• YDZVQWCVKXYGIU-UHFFFAOYSA-N
• SBB00235
• SY004587
• AC-3300
• BB 0254037
• 50670-64-9
• J-516702
• SB75386
• MFCD00017608
• AM20050379
• DTXSID60370695
• F0001-1322
• JS-013C
• AKOS005072982
• 5-Amino-2-methylbenzonitrile, 97%
• CS-W013407
• A828236
• EN300-125747
• FT-0639925
• 5-azanyl-2-methyl-benzenecarbonitrile
• SCHEMBL61459
• CL8221
• 5-amino-2-methylbenzonitrile;
• DB-051817
• A2814

• MDL： MFCD00017608
• Inchi： 1S/C8H8N2/c1-6-2-3-8(10)4-7(6)5-9/h2-4H,10H2,1H3
• InChI Key： YDZVQWCVKXYGIU-UHFFFAOYSA-N
• SMILES： NC1C=CC(C)=C(C#N)C=1

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: solid
• Density: 1.1083 (rough estimate)
• Melting Point: 89.0 to 93.0 deg-C
• Boiling Point: 110°C/22mmHg(lit.)
• Flash Point: 135.4℃
• Refractive Index: 1.6231 (estimate)
• PSA: 49.81000
• LogP: 2.03008
• Solubility: Not available

5-Amino-2-methylbenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R36/37/38
• Safety Term：S26-S36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 5-Amino-2-methylbenzonitrile

Comprehensive Overview of 5-Amino-2-methylbenzonitrile (CAS No. 50670-64-9): Properties, Applications, and Industry Insights

5-Amino-2-methylbenzonitrile (CAS No. 50670-64-9) is a specialized organic compound widely recognized for its role as a versatile intermediate in pharmaceutical and agrochemical synthesis. With the molecular formula C₈H₈N₂, this nitrile-substituted aniline derivative features a unique combination of an amino group and a methyl group on a benzonitrile backbone, making it valuable for constructing complex molecular architectures. Its high purity grade and stability under controlled conditions have positioned it as a critical building block in modern organic chemistry.

The compound’s significance is underscored by its applications in the development of active pharmaceutical ingredients (APIs), particularly in oncology and central nervous system (CNS) drug research. Recent studies highlight its utility in synthesizing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing trending topics like personalized medicine and targeted drug delivery. Researchers frequently search for "5-Amino-2-methylbenzonitrile solubility" or "50670-64-9 synthesis protocol," reflecting its technical relevance.

From an industrial perspective, 5-Amino-2-methylbenzonitrile aligns with the growing demand for sustainable chemistry solutions. Manufacturers are optimizing green synthesis routes to reduce environmental impact, a hot topic in ESG (Environmental, Social, and Governance)-driven markets. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, ensuring compliance with ICH Q7 guidelines for pharmaceutical intermediates.

In material science, this compound contributes to the design of advanced polymers and liquid crystal displays (LCDs). Its electron-withdrawing nitrile group enhances thermal stability, a property leveraged in high-performance materials. Queries like "5-Amino-2-methylbenzonitrile cross-coupling reactions" or "CAS 50670-64-9 supplier" dominate academic and commercial search trends, indicating its cross-disciplinary appeal.

Regulatory compliance remains a priority for stakeholders handling 50670-64-9. While not classified as hazardous under GHS, proper storage in amber glass containers under inert atmospheres is recommended to prevent degradation. The compound’s patent landscape is equally dynamic, with recent filings covering novel synthetic methods—a focal point for IP-driven R&D strategies.

Emerging trends in AI-assisted molecular design further amplify the importance of 5-Amino-2-methylbenzonitrile. Computational models predict its reactivity in multi-component reactions, accelerating drug discovery pipelines. This synergy between wet-lab chemistry and in silico tools addresses frequent search queries like "machine learning for nitrile derivatives."

In summary, 5-Amino-2-methylbenzonitrile exemplifies the intersection of innovation and practicality in fine chemicals. Its adaptability across life sciences, materials engineering, and green chemistry ensures sustained demand, while SEO-optimized terms like "buy 5-Amino-2-methylbenzonitrile" or "50670-64-9 technical data sheet" reflect its commercial and academic traction.